Cas no 94213-21-5 (2-Oxiranemethanaminium,N-ethyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1))

• Product Name: 2-Oxiranemethanaminium,N-ethyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1)
• CAS No: 94213-21-5
• MF: C₉H₂₀ClNO₃
• MW: 225.713002204895
• CID: 811009
• PubChem ID: 21149817
• Update Time: 2025-04-19

2-Oxiranemethanaminium,N-ethyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranemethanaminium,N-ethyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1)
• (2,3-epoxypropyl)ethylbis(2-hydroxyethyl)ammonium chloride
• ethyl-bis(2-hydroxyethyl)-(oxiran-2-ylmethyl)azanium,chloride
• EINECS 303-723-2
• N-Ethyl-2-hydroxy-N-(2-hydroxyethyl)-N-[(oxiran-2-yl)methyl]ethan-1-aminium chloride
• NS00065306
• DTXSID30916084
• 94213-21-5
• SCHEMBL14574759

• Inchi： 1S/C9H20NO3.ClH/c1-2-10(3-5-11,4-6-12)7-9-8-13-9;/h9,11-12H,2-8H2,1H3;1H/q+1;/p-1
• InChI Key： CYZBTLOUSPYJHS-UHFFFAOYSA-M
• SMILES： [Cl-].O1CC1C[N+](CC)(CCO)CCO

Computed Properties

• Exact Mass: 225.11300
• Monoisotopic Mass: 225.113171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: 334.8°Cat760mmHg
• Flash Point: 156.3°C
• PSA: 52.99000
• LogP: -3.78950